3-Bromo-4-((3-fluorobenzyl)oxy)benzamide
Overview
Description
Scientific Research Applications
Radiopharmaceutical Synthesis
3-Bromo-4-((3-fluorobenzyl)oxy)benzamide derivatives are utilized in radiopharmaceuticals. For instance, o- and p-[18F]fluorobenzyl bromides, synthesized from nitrobenzaldehyde, were used to prepare [18F]fluororinated analogs of benzamide neuroleptics (Hatano, Ido, & Iwata, 1991).
Antimalarial Research
Bromo-benzothiophene carboxamide derivatives, including 3-Bromo-N-(4-fluorobenzyl)-benzo[b]thiophene-2-carboxamide, have been investigated as inhibitors of Plasmodium falciparum enoyl‐ACP reductase. These compounds show promise in the development of potent antimalarials (Banerjee et al., 2011).
Crystallography and Structure Analysis
The crystal structures of various N-[2-(trifluoromethyl)phenyl]benzamides, including 3-bromo variants, have been reported, which contributes to the understanding of molecular interactions and geometries in these compounds (Suchetan et al., 2016).
Antagonist Synthesis
The synthesis of non-peptide small molecular antagonist benzamide derivatives, including 3-bromo variants, has been explored. These compounds are tested for biological activity, offering potential applications in therapeutic interventions (Bi, 2015).
Inhibitory Activity Studies
This compound derivatives have been synthesized and tested for their inhibitory activities, such as α-glucosidase inhibition and antimicrobial properties. These studies contribute to the development of new therapeutic agents (Menteşe, Ülker, & Kahveci, 2015).
Dopamine Receptor Studies
The fluorinated substituted benzamide derivatives, including 3-bromo variants, have been synthesized and studied for their binding properties to dopamine D2 receptors. This research is crucial for understanding neuropharmacological interactions and developing new drugs (Hall et al., 1991).
Protective Group Development in Organic Synthesis
The development of new protecting groups in organic synthesis, such as the 4-(tert-butyldiphenylsiloxy)-3-fluorobenzyl group, incorporates 3-bromo derivatives. These protecting groups are significant for complex organic syntheses, offering stability and selectivity (Crich, Li, & Shirai, 2009).
Safety and Hazards
Safety data sheets provide information about the potential hazards of a chemical compound. The available resources indicate that this compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Properties
IUPAC Name |
3-bromo-4-[(3-fluorophenyl)methoxy]benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrFNO2/c15-12-7-10(14(17)18)4-5-13(12)19-8-9-2-1-3-11(16)6-9/h1-7H,8H2,(H2,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDFFFTRQYNBNMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)COC2=C(C=C(C=C2)C(=O)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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